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Compound of Interest

Compound Name: EGNHS

Cat. No.: B1671143 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylene glycol bis(succinimidylsuccinate) (EGNHS), also known as EGS, is a

homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker commonly used to conjugate

primary amines on proteins and other biomolecules.[1] Its spacer arm, which is 16.1 Å in

length, contains two ester sites that are susceptible to cleavage by hydroxylamine.[2] This

cleavable feature allows for the dissociation of crosslinked molecules, which is particularly

useful in applications such as analyzing protein-protein interactions, identifying components of

a crosslinked complex, and targeted drug delivery. This application note provides a detailed

protocol for the cleavage of the EGNHS spacer arm using hydroxylamine.

Mechanism of Cleavage
The EGNHS crosslinker reacts with primary amines (e.g., the side chain of lysine residues or

the N-terminus of a protein) via its two NHS ester reactive groups, forming stable amide bonds.

The spacer arm itself contains ester linkages that are susceptible to nucleophilic attack by

hydroxylamine. The reaction with hydroxylamine cleaves these ester bonds, resulting in the

release of the crosslinked molecules and ethylene glycol.
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The efficiency of the cleavage reaction is dependent on several factors, including the

concentration of hydroxylamine, pH, temperature, and incubation time. The following table

summarizes the key quantitative parameters for the hydroxylamine cleavage of the EGNHS
spacer arm.

Parameter Value Notes

Hydroxylamine HCl

Concentration
2 M

Prepared fresh before use.[3]

[4]

pH 7.4 - 8.5

pH should be adjusted after

dissolving hydroxylamine HCl.

[1][2][3][4][5]

Temperature 37°C or Room Temperature

Higher temperature generally

leads to shorter incubation

times.[2][3]

Incubation Time 3 - 7 hours

3.5 - 4.5 hours at 37°C; 6-7

hours at room temperature.[2]

[3]

Final Crosslinker

Concentration (for crosslinking)
0.5 - 5 mM

A 20-fold molar excess of

EGNHS to protein is a

common starting point.[3]

Reaction Time (for

crosslinking)
30 - 40 minutes

At room temperature. Longer

times (2-3 hours) may be

needed on ice.[3]

Experimental Workflow
The following diagram illustrates the overall workflow from protein crosslinking with EGNHS to

the subsequent cleavage of the spacer arm with hydroxylamine.
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Crosslinking

Cleavage

Analysis

Prepare Protein Sample in Amine-Free Buffer (e.g., 25 mM Sodium Phosphate, pH 7.4)

Prepare 50 mM EGNHS in DMSO or DMF

Add EGNHS to Protein Sample (Final Conc. 0.5-5 mM)

Incubate at Room Temperature for 30-40 min

Quench Reaction with Tris or Glycine (Optional)

Prepare 2 M Hydroxylamine-HCl in Buffer, Adjust pH to 7.4-8.5

Proceed to Cleavage

Warm Hydroxylamine Solution to 37°C

Mix Equal Volumes of Crosslinked Sample and Hydroxylamine Solution

Incubate at 37°C for 3.5-4.5 hours

Analyze Cleavage by SDS-PAGE (Optional)

Proceed to Analysis

Desalt Sample to Remove Hydroxylamine (Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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